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Compound of Interest

Compound Name: Hex-3-en-5-yn-1-ol

cat. No.: B14559921

An In-depth Technical Guide to Hex-3-en-5-yn-1-ol

This technical guide provides a concise overview of the molecular properties of Hex-3-en-5-yn-
1-ol, tailored for researchers, scientists, and professionals in drug development.

Molecular Identity and Properties

Hex-3-en-5-yn-1-ol is an organic compound featuring a six-carbon chain containing a double
bond, a triple bond, and a terminal alcohol functional group. Its chemical structure lends itself to
a variety of organic synthesis applications.

Molecular Formula and Weight

The molecular formula and molecular weight of Hex-3-en-5-yn-1-ol are fundamental
parameters for any quantitative analysis or experimental design. These values are summarized
in the table below.

Property Value

Molecular Formula C6H8O[1]
Molecular Weight 96.13 g/mol [1][2][3]
IUPAC Name hex-3-en-5-yn-1-ol

The molecular weight is calculated based on the atomic masses of its constituent elements:
Carbon (approximately 12.011 u), Hydrogen (approximately 1.008 u), and Oxygen
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(approximately 15.999 u).[4][5][6][71[8][°][10]

Experimental Data and Protocols

A comprehensive search for detailed experimental protocols, such as synthesis, purification, or
its application in signaling pathways, did not yield specific, publicly available in-depth guides or
whitepapers for Hex-3-en-5-yn-1-ol. The information is largely cataloged in chemical
databases.

Signaling Pathways and Logical Relationships

Due to the limited availability of research literature focusing on the specific biological activity of
Hex-3-en-5-yn-1-ol, information regarding its involvement in signaling pathways is not
available at this time. Therefore, a corresponding visualization cannot be generated.

Further research and publication in peer-reviewed journals are required to elucidate the
biological roles and experimental protocols associated with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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